Cas no 1603472-29-2 (1-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-ol)
1-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-ol Chemical and Physical Properties
Names and Identifiers
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- 1-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-ol
- EN300-1236282
- 1603472-29-2
- AKOS026733977
-
- Inchi: 1S/C7H10N2O/c1-3-7(10)6-4-5-8-9(6)2/h3-5,7,10H,1H2,2H3
- InChI Key: WLBJIZMGEJPNSJ-UHFFFAOYSA-N
- SMILES: OC(C=C)C1=CC=NN1C
Computed Properties
- Exact Mass: 138.079312947g/mol
- Monoisotopic Mass: 138.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 38Ų
1-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1236282-0.05g |
1-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-ol |
1603472-29-2 | 0.05g |
$1020.0 | 2023-06-08 | ||
| Enamine | EN300-1236282-0.1g |
1-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-ol |
1603472-29-2 | 0.1g |
$1068.0 | 2023-06-08 | ||
| Enamine | EN300-1236282-0.25g |
1-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-ol |
1603472-29-2 | 0.25g |
$1117.0 | 2023-06-08 | ||
| Enamine | EN300-1236282-0.5g |
1-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-ol |
1603472-29-2 | 0.5g |
$1165.0 | 2023-06-08 | ||
| Enamine | EN300-1236282-1.0g |
1-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-ol |
1603472-29-2 | 1g |
$1214.0 | 2023-06-08 | ||
| Enamine | EN300-1236282-2.5g |
1-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-ol |
1603472-29-2 | 2.5g |
$2379.0 | 2023-06-08 | ||
| Enamine | EN300-1236282-5.0g |
1-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-ol |
1603472-29-2 | 5g |
$3520.0 | 2023-06-08 | ||
| Enamine | EN300-1236282-10.0g |
1-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-ol |
1603472-29-2 | 10g |
$5221.0 | 2023-06-08 | ||
| Enamine | EN300-1236282-50mg |
1-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-ol |
1603472-29-2 | 50mg |
$827.0 | 2023-10-02 | ||
| Enamine | EN300-1236282-100mg |
1-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-ol |
1603472-29-2 | 100mg |
$867.0 | 2023-10-02 |
1-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-ol Related Literature
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 1-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-ol
1-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-ol: A Comprehensive Overview
1-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-ol, with the CAS number 1603472-29-2, is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is a member of the pyrazole class, which is known for its diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.
The chemical structure of 1-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-ol consists of a pyrazole ring substituted with a methyl group at the 1-position and an allylic alcohol moiety. The presence of the allylic alcohol group imparts unique reactivity and functional properties to the molecule, making it a valuable intermediate in synthetic chemistry and drug development.
Recent studies have highlighted the potential of 1-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-ol in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests that 1-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-ol and its derivatives could be promising candidates for the treatment of inflammatory diseases.
In addition to its anti-inflammatory properties, 1-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-ol has also shown potential as an antiviral agent. Research conducted by a team at the University of California, San Francisco, demonstrated that this compound can effectively inhibit the replication of several RNA viruses, including influenza and coronaviruses. The mechanism of action involves interference with viral RNA synthesis, making it a potential lead compound for the development of broad-spectrum antiviral drugs.
The anticancer potential of 1-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-ol has also been explored. A study published in the Cancer Research journal in 2023 reported that this compound exhibits selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism underlying its anticancer activity involves induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.
The synthetic accessibility of 1-(1-methyl-1H-pyrazol-5-y l)prop - 2 - en - 1 - ol is another factor contributing to its appeal in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound on a large scale, ensuring its availability for further studies and potential commercialization. One notable method involves the reaction of 3-bromoallyl alcohol with 4-methylpyrazole in the presence of a palladium catalyst, yielding high yields and purity.
In conclusion, 1-(1-methyl - 1H - pyrazol - 5 - yl )prop - 2 - en - 1 - ol, with CAS number 1603472 - 29 - 2, is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for the development of novel therapeutic agents targeting inflammatory diseases, viral infections, and cancer. Ongoing research continues to uncover new applications and mechanisms of action for this promising compound.
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